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Compound of Interest

Compound Name: Isopropyl 6-isopropylnicotinate

Cat. No.: B12094401

An In-depth Technical Guide on the Physicochemical Properties of Isopropyl Nicotinate

Disclaimer: This guide provides information on Isopropy! Nicotinate (CAS 553-60-6). The
requested compound, "Isopropyl 6-isopropylnicotinate,” could not be found in the referenced
chemical literature and is presumed to be a misnomer. Isopropyl nicotinate is the isopropyl
ester of nicotinic acid (pyridine-3-carboxylic acid).

This technical guide offers a comprehensive overview of the physicochemical properties of
Isopropy! Nicotinate, tailored for researchers, scientists, and professionals in drug
development. The document details quantitative data, experimental methodologies, and
relevant biological pathways.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of Isopropyl Nicotinate.
This data is essential for understanding its behavior in various experimental and formulation
settings.
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Property Value Source(s)
Molecular Formula CoH11NO: [L121I31I41I5161[7]
Molecular Weight 165.19 g/mol [11121131[4][6][8]
CAS Registry Number 553-60-6 [L1121141[61[7]

Colorless clear liquid

Appearance S
PP (estimated) ]
224.00 to 226.00 °C @ 760.00
N _ mm Hg 131°C @ 27 Torr
Boiling Point [11[51[8]1[°]
227.1°C @ 760mmHg
293.03°C (rough estimate)
_ 1.066 g/mL at 25 °C 1.073
Density [31[8]

g/cm3

Refractive Index

1.49800 to 1.50400 @ 20.00
°C 1.4926 (estimate)

[3](5]

pKa

3.38 £ 0.10 (Predicted)

[3]09]

LogP (Octanol/Water Partition

Coefficient)

1.6 1.647 (Calculated) 1.653
(Estimated)

[2]14]5]€]

Water Solubility

Slightly soluble 3084 mg/L @
25 °C (estimated)

[5]

Flash Point

214.00 °F TCC (101.11 °C)
91.1°C

[5](8]

Vapor Pressure

0.079000 mmHg @ 25.00 °C

(estimated)

[5]

Experimental Protocols

Detailed experimental protocols for the determination of every physicochemical property of

Isopropyl Nicotinate are not readily available in single sources. Therefore, this section outlines

the common synthesis method and general procedures for characterizing key properties.
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Synthesis: Fischer Esterification of Nicotinic Acid

Isopropyl nicotinate is typically synthesized via the Fischer esterification of nicotinic acid with
isopropanol, using a strong acid catalyst.[1]

Materials:

Nicotinic acid

 |Isopropanol (in excess)

o Concentrated sulfuric acid (H2SOa4) or hydrochloric acid (HCI)

» Toluene (or another suitable solvent for azeotropic removal of water)
e Sodium bicarbonate (NaHCO3) solution (saturated)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

e A mixture of nicotinic acid, excess isopropanol, and a catalytic amount of concentrated
sulfuric acid is prepared in a round-bottom flask.

e The reaction mixture is heated to reflux.[1] The progress of the reaction can be monitored by
techniques such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).[10]

e Upon completion, the mixture is cooled to room temperature.
e The excess isopropanol is removed under reduced pressure using a rotary evaporator.

e The residue is dissolved in a suitable organic solvent (e.g., ethyl acetate) and washed
sequentially with saturated sodium bicarbonate solution (to neutralize the acid catalyst),
water, and brine.
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e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
evaporated to yield the crude Isopropyl Nicotinate.

 Purification of the final product is typically achieved by distillation under reduced pressure or
crystallization to obtain high purity.[1]

Characterization: The structure and purity of the synthesized Isopropy! Nicotinate are confirmed
using spectroscopic methods:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure.[10]

e Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern of the compound.[10]

« Infrared (IR) Spectroscopy: Used to identify the characteristic functional groups, particularly
the ester carbonyl (C=0) stretch.

Mandatory Visualizations
Experimental Workflow: Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and purification of
Isopropy! Nicotinate.
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Caption: Workflow for the synthesis and purification of Isopropyl Nicotinate.
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Biological Activity: Proposed Vasodilatory Signaling
Pathway

Isopropyl Nicotinate is known for its vasodilatory effects, which are thought to be mediated by
the release of prostaglandins.[1] This leads to the relaxation of vascular smooth muscle and
increased blood flow.
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Caption: Proposed mechanism for Isopropyl Nicotinate-induced vasodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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